Cas no 155062-48-9 (1,2,4-Oxadiazole-3-carbonyl chloride, 5-methyl- (9CI))

• Product Name: 1,2,4-Oxadiazole-3-carbonyl chloride, 5-methyl- (9CI)
• CAS No: 155062-48-9
• MF: C₄H₃ClN₂O₂
• MW: 146.531819581985
• CID: 106828
• PubChem ID: 45081269
• Update Time: 2025-04-18

1,2,4-Oxadiazole-3-carbonyl chloride, 5-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-3-carbonyl chloride, 5-methyl- (9CI)
• 1,2,4-Oxadiazole-3-carbonylchloride, 5-methyl-
• 5-methyl-1,2,4-oxadiazole-3-carbonyl chloride
• FT-0736951
• 1,2,4-Oxadiazole-3-carbonyl chloride,5-methyl-(9ci)
• 155062-48-9
• DTXSID80664482

• Inchi： 1S/C4H3ClN2O2/c1-2-6-4(3(5)8)7-9-2/h1H3
• InChI Key： JSJLXRLKTNXIBP-UHFFFAOYSA-N
• SMILES： ClC(C1=NOC(C)=N1)=O

Computed Properties

• Exact Mass: 145.98839
• Monoisotopic Mass: 145.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 55.99